3-Ethoxy-4-methyl-5-(thiophen-2-yl)isoxazole

• CAS RN: 166180-41-2
• Molecular Formula: C10H11NO2S
• Molecular Weight: 209.27 g/mol
• IUPAC Name: 3-ethoxy-4-methyl-5-thiophen-2-yl-1,2-oxazole
• InChI: InChI=1S/C10H11NO2S/c1-3-12-10-7(2)9(13-11-10)8-5-4-6-14-8/h4-6H,3H2,1-2H3
• InChI Key: BFUYNMYQTQNGHQ-UHFFFAOYSA-N
• SMILES: CCOC1=NOC(=C1C)C2=CC=CS2
• synonyms: Isoxazole, 3-ethoxy-4-methyl-5-(2-thienyl)- (9CI)

Description

3-Ethoxy-4-methyl-5-(thiophen-2-yl)isoxazole is a chemical compound that belongs to the class of isoxazole derivatives. It is a heterocyclic compound that contains both nitrogen and oxygen atoms in its structure. This compound has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 3-Ethoxy-4-methyl-5-(thiophen-2-yl)isoxazole is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as serotonin, dopamine, and GABA. It has also been found to inhibit the activity of cyclooxygenase enzymes, which are responsible for the production of inflammatory mediators.
Biochemical and Physiological Effects:
3-Ethoxy-4-methyl-5-(thiophen-2-yl)isoxazole has been found to exhibit various biochemical and physiological effects. It has been shown to decrease the levels of inflammatory mediators such as prostaglandins and cytokines. It has also been found to increase the levels of neurotransmitters such as serotonin and dopamine. Additionally, this compound has been found to decrease the levels of oxidative stress markers such as malondialdehyde and increase the levels of antioxidant enzymes such as superoxide dismutase.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Ethoxy-4-methyl-5-(thiophen-2-yl)isoxazole in lab experiments include its potential therapeutic applications, its ability to modulate the activity of neurotransmitters and inflammatory mediators, and its relatively simple synthesis method. However, the limitations of using this compound in lab experiments include its unknown toxicity profile, its potential for drug interactions, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 3-Ethoxy-4-methyl-5-(thiophen-2-yl)isoxazole. These include further studies on its potential therapeutic applications, its mechanism of action, its toxicity profile, and its potential for drug interactions. Additionally, future studies could focus on the development of more efficient synthesis methods for this compound and the exploration of its potential use in combination therapies.

Synthesis Methods

The synthesis of 3-Ethoxy-4-methyl-5-(thiophen-2-yl)isoxazole is a multi-step process that involves the reaction of various chemical reagents. The first step involves the reaction of ethyl 2-bromoacetate with potassium ethoxide to form ethyl 2-ethoxyacrylate. This intermediate is then reacted with thioacetamide and sodium ethoxide to form 4-methyl-5-(thiophen-2-yl)isoxazole-3-carboxylic acid ethyl ester. The final step involves the reaction of this intermediate with acetic anhydride and sodium acetate to form 3-Ethoxy-4-methyl-5-(thiophen-2-yl)isoxazole.

Scientific Research Applications

3-Ethoxy-4-methyl-5-(thiophen-2-yl)isoxazole has shown potential therapeutic applications in various scientific research studies. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. It has also been studied for its potential use as an antidepressant and anxiolytic agent. Additionally, this compound has been studied for its potential use in the treatment of Parkinson's disease and Alzheimer's disease.